![molecular formula C6H6N2O2S B3015752 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid CAS No. 933753-92-5](/img/structure/B3015752.png)
2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid” is a chemical compound with the CAS Number: 933753-92-5 . It has a molecular weight of 170.19 . The IUPAC name for this compound is 2,3-dihydropyrazolo[5,1-b][1,3]thiazole-7-carboxylic acid .
Synthesis Analysis
The synthesis of pyrazolo[5,1-b]thiazole-based heterocycles has been described in the literature . The synthesized compounds were characterized by IR, 1H and 13C NMR spectroscopy, and mass spectrometry .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6N2O2S/c9-6(10)4-3-7-8-1-2-11-5(4)8/h3H,1-2H2,(H,9,10) . This code provides a specific representation of the molecule’s structure.
Scientific Research Applications
Antimicrobial Activity
The thiazole and pyrazole moieties of 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid have been extensively studied for their antimicrobial properties. These compounds have shown promising results against a range of microbial pathogens. The synthesis of novel pyrazolo[5,1-b]thiazole-based heterocycles has led to the development of potential new drugs with antimicrobial capabilities, which could be crucial in the fight against antibiotic-resistant strains .
Anticancer Agents
Research indicates that derivatives of 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid have potential as anticancer agents. The structural combination of thiazole and pyrazole rings has been found to interact with various biological targets, showing activity against cancer cells. Some derivatives have been evaluated for their ability to inhibit topoisomerase II alpha, a key enzyme in DNA replication and cell proliferation, making them promising candidates for cancer therapy .
Antifungal Applications
The antifungal properties of thiazole derivatives, including 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid, are well-documented. These compounds can be used to develop topical treatments for skin infections caused by fungi. The effectiveness of these compounds against various fungal pathogens highlights their importance in pharmaceutical applications, particularly in treating conditions like athlete’s foot and ringworm .
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Mode of Action
It is known that the main approach to both functionalized and fused pyrazoles is the condensation reactions of 1,3-difunctional electrophilic substrates with hydrazines .
Biochemical Pathways
The compound is likely to interact with multiple biochemical pathways due to its complex structure .
Pharmacokinetics
The pharmacokinetic properties of 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid, including its absorption, distribution, metabolism, and excretion (ADME), are currently under investigation. These properties will have a significant impact on the compound’s bioavailability .
Result of Action
Some compounds showed superior cytotoxic activities against certain cell lines , suggesting that 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid may also have potential cytotoxic effects.
Action Environment
The action, efficacy, and stability of 2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and temperature
properties
IUPAC Name |
2,3-dihydropyrazolo[5,1-b][1,3]thiazole-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2S/c9-6(10)4-3-7-8-1-2-11-5(4)8/h3H,1-2H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOEZAYVCCMJVCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(C=NN21)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-pyrazolo[5,1-b]thiazole-7-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.